Cas no 1918-78-1 (2-Methylthiophene-3-carboxylic acid)

• Product Name: 2-Methylthiophene-3-carboxylic acid
• CAS No: 1918-78-1
• Molecular Formula: C₆H₆O₂S
• Molecular Weight: 142.1756
• MDL: MFCD01859891
• CID: 84014
• PubChem ID: 4625409

2-Methylthiophene-3-carboxylic acid Properties

Names and Identifiers

• 2-Methylthiophene-3-carboxylic acid
• 2-Methyl-3-thiophenecarboxylic acid
• 2-METHYL-THIOPHENE-3-CARBOXYLIC ACID
• 2-Methyl-3-thenoic acid
• 2-Methyl-thiophen-3-carbonsaeure
• 2-methylthiophene carboxylic acid
• 3-Carboxy-2-methylthiophene
• 3-Thiophenecarboxylicacid, 2-Methyl-
• 3-Carboxy-2-methylthiophene, 2-Methyl-3-thenoic acid
• 3-Thiophenecarboxylic acid, 2-methyl-
• 2-Methyl-3-thiophenecarboxylicacid
• KSC171O0H
• 2-methyl-3-thienylcarboxylic acid
• YJZOPBSZDIBXBG-UHFFFAOYSA-N
• 5-methylthiophene-4-carboxylic acid
• STL556628
• AC-23892
• FT-0646979
• A4230
• SCHEMBL453497
• 2-methylthiophene-3-carboxylicacid
• CS-W005121
• AM20090122
• PS-3906
• 2-methyl-3-thiophene carboxylic acid
• SY023486
• 1918-78-1
• ammoniumthiocarbamate
• DTXSID00405016
• Z1198158842
• AKOS005167022
• EN300-101659
• MFCD01859891
• DB-000858
• AI-942/25034218
• BBL102820

• MDL： MFCD01859891
• InChIKey： YJZOPBSZDIBXBG-UHFFFAOYSA-N
• Inchi： 1S/C6H6O2S/c1-4-5(6(7)8)2-3-9-4/h2-3H,1H3,(H,7,8)
• SMILES： S1C([H])=C([H])C(C(=O)O[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 142.008851g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.008851g/mol
• Monoisotopic Mass: 142.008851g/mol
• Topological Polar Surface Area: 65.5Ų
• Heavy Atom Count: 9
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.75470
• PSA: 65.54000
• Refractive Index: 1.59
• Boiling Point: 271.5°C at 760 mmHg
• Flash Point: 118°C
• Density: 1.319

2-Methylthiophene-3-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Signal Word：Warning

2-Methylthiophene-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%